![molecular formula C21H17NO3 B4986802 2-propyn-1-yl 2-(benzoylamino)-5-phenyl-2,4-pentadienoate](/img/structure/B4986802.png)
2-propyn-1-yl 2-(benzoylamino)-5-phenyl-2,4-pentadienoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-propyn-1-yl 2-(benzoylamino)-5-phenyl-2,4-pentadienoate, also known as PBPD, is a synthetic compound with potential therapeutic applications. PBPD belongs to the class of chalcone derivatives, which have been extensively studied for their diverse pharmacological activities.
Mechanism of Action
The exact mechanism of action of 2-propyn-1-yl 2-(benzoylamino)-5-phenyl-2,4-pentadienoate is not fully understood, but it is thought to involve multiple pathways. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. This compound has also been reported to activate the AMPK signaling pathway, which plays a key role in cellular energy homeostasis and metabolism. Additionally, this compound has been shown to modulate the expression of various genes involved in apoptosis, cell cycle regulation, and DNA damage repair.
Biochemical and physiological effects:
This compound has been shown to have a low toxicity profile and to be well-tolerated in animal models. This compound has been reported to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the levels of anti-inflammatory cytokines, such as IL-10. This compound has also been shown to reduce oxidative stress and to improve antioxidant defenses in animal models of inflammation. Furthermore, this compound has been reported to inhibit the growth of cancer cells and to induce apoptosis by activating the caspase signaling pathway.
Advantages and Limitations for Lab Experiments
2-propyn-1-yl 2-(benzoylamino)-5-phenyl-2,4-pentadienoate has several advantages for lab experiments, including its low toxicity profile, well-established synthesis method, and diverse pharmacological activities. However, this compound also has some limitations, including its limited solubility in water and its relatively low potency compared to other chalcone derivatives. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties.
Future Directions
There are several future directions for research on 2-propyn-1-yl 2-(benzoylamino)-5-phenyl-2,4-pentadienoate. First, more studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models and humans. Second, the potential use of this compound as a therapeutic agent for various diseases, including cancer and inflammation, should be further explored. Third, the development of more potent and selective this compound analogs could lead to the discovery of novel drugs with improved pharmacological properties. Finally, the use of this compound as a molecular probe for studying the role of NF-κB and other signaling pathways in disease pathogenesis could provide valuable insights into the underlying mechanisms of various diseases.
Synthesis Methods
2-propyn-1-yl 2-(benzoylamino)-5-phenyl-2,4-pentadienoate can be synthesized by the Claisen-Schmidt condensation reaction between benzoylacetone and 2-propyn-1-yl-5-phenylpent-2,4-dienoate. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The purity of the synthesized this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-propyn-1-yl 2-(benzoylamino)-5-phenyl-2,4-pentadienoate has been reported to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been reported to induce apoptosis (programmed cell death) in cancer cells by activating the caspase signaling pathway. Furthermore, this compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress in animal models of inflammation.
properties
IUPAC Name |
prop-2-ynyl (2Z,4E)-2-benzamido-5-phenylpenta-2,4-dienoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO3/c1-2-16-25-21(24)19(15-9-12-17-10-5-3-6-11-17)22-20(23)18-13-7-4-8-14-18/h1,3-15H,16H2,(H,22,23)/b12-9+,19-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCHBWZJOUDAPIO-YDJMSOKMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOC(=O)C(=CC=CC1=CC=CC=C1)NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C#CCOC(=O)/C(=C/C=C/C1=CC=CC=C1)/NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.